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\ J

This technical guide provides a detailed overview of the JX040 series, a sensitive gate Silicon
Controlled Rectifier (SCR). The JX040 is designed for applications requiring high dv/dt rates
and robust resistance to electromagnetic interference, making it particularly suitable for use in
residual current circuit breakers, igniters, and other power control circuits. This document is
intended for researchers, scientists, and professionals in electronic engineering and
component application.

Core Electrical Characteristics

The JX040 series is characterized by its stable performance across a range of operating
conditions. A summary of its absolute maximum ratings and key electrical characteristics is
provided below. These values are critical for ensuring reliable and safe operation within
specified limits.

Data Presentation: Maximum Ratings and Electrical
Specifications

The following tables summarize the key quantitative data for the JX040 series SCR, based on
the manufacturer's datasheets.[1][2]
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Absolute Maximum Ratings

Parameter Symbol Value Unit
Repetitive Peak Off-

VDRM 600 Y,
State Voltage
Repetitive Peak

VRRM 600 \Y
Reverse Voltage
RMS On-State

IT(RMS) 4 A
Current
Non-Repetitive Surge
Peak On-State ITSM 30 A
Current (tp=10ms)
Critical Rate of Rise of

di/dt 50 Alus
On-State Current
Peak Gate Current

] IGM 1.2 A
(tp=20us, Tj=110°C)
Peak Gate Power
. PGM 2 w

(tp=20us, Tj=110°C)
Average Gate Power
Dissipation PG(AV) 0.2 W
(Tj=110°C)
Operating Junction ]

Tj -40 to 110 °C
Temperature Range
Storage Junction

Tstg -40 to 150 °C

Temperature Range

Static Electrical Characteristics (Tj=25°C unless otherwise specified)
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Parameter Symbol Test Condition  Max Value Unit

Peak On-State

VTM IT=8A, tp=380us 1.5 \%
Voltage
Peak Off-State VD=VDRM,

IDRM 5 HA
Current VR=VRRM
Peak Reverse VD=VDRM,

IRRM 5 HA
Current VR=VRRM
Gate Trigger VD=12V,

IGT 200 HA
Current RL=33Q
Gate Trigger VD=12V,

VGT 0.8 \%
Voltage RL=33Q
Holding Current IH IT=0.05A 5 mA
Latching Current  IL IG=1.2 IGT 6 mA

Experimental Protocols: Test Conditions for
Electrical Characteristics

The electrical characteristics of the JX040 SCR are determined under specific test conditions
as outlined in the manufacturer's documentation.[1][2] These protocols ensure consistency and
comparability of the component's performance metrics.

o Gate Trigger Current (IGT) and Gate Trigger Voltage (VGT): These parameters are
measured with a drain voltage (VD) of 12V and a load resistance (RL) of 33Q.

o Peak On-State Voltage (VTM): This is determined with a forward current (IT) of 8A for a
pulse duration (tp) of 380ps.

e Holding Current (IH): The holding current is measured at an on-state current (IT) of 0.05A.

o Latching Current (IL): This is tested with a gate current (IG) that is 1.2 times the gate trigger
current (IGT).
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 Critical Rate of Rise of Off-State Voltage (dV/dt): This is measured with a drain voltage (VD)
at two-thirds of the VDRM, a junction temperature (Tj) of 110°C, and a gate-cathode
resistance (RGK) of 1KQ.

Operational Logic and State Transitions

The fundamental operation of the JX040 SCR involves transitioning between a non-conducting
(off) state and a conducting (on) state. The following diagram illustrates the logical relationship
and the conditions required for these state changes.

Gate pulse (IGT)
and Anode-Cathode
Off State Voltage > 0 > On State
(Blocking Voltage) (Conducting Current)

Anode Current < IH
or Anode-Cathode
Voltage reversed

Click to download full resolution via product page

SCR Operational States

The diagram above illustrates the two primary operational states of the JX040 SCR. The device
remains in the "Off State," blocking voltage, until a sufficient gate current (IGT) is applied while
the anode-to-cathode voltage is positive. This triggers the transition to the "On State,” where it
conducts current. The SCR will return to the "Off State" if the anode current drops below the
holding current (IH) or if the anode-to-cathode voltage is reversed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to the JX040 Sensitive
Gate SCR]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608285/docs#an-in-depth-technical-guide-to-the-
jx040-sensitive-gate-scr]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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